Cas no 2138514-39-1 (1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138514-39-1
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 6508107
• PubChem ID: 165484625
• Update Time: 2025-10-28

1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• 2138514-39-1
• EN300-1128795
• 1-[(2-ethylcyclopropyl)methyl]-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C12H18N6/c1-3-8-6-9(8)7-18-11(12(13)15-16-18)10-4-5-14-17(10)2/h4-5,8-9H,3,6-7,13H2,1-2H3
• InChI Key： SJCACUPOVIDINS-UHFFFAOYSA-N
• SMILES： N1(C(=C(N)N=N1)C1=CC=NN1C)CC1CC1CC

Computed Properties

• Exact Mass: 246.15929460g/mol
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Comprehensive Guide to 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138514-39-1): Properties, Applications, and Market Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138514-39-1) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a unique combination of cyclopropyl, pyrazole, and triazole moieties, offers promising potential in pharmaceutical research and development. Its structural complexity and functional diversity make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine incorporates several pharmacologically relevant features. The 1,2,3-triazole core is known for its metabolic stability and ability to participate in hydrogen bonding, while the 2-ethylcyclopropyl group contributes to the compound's lipophilicity and potential membrane permeability. The 1-methyl-1H-pyrazole moiety adds another dimension of biological activity, as pyrazole derivatives are frequently found in bioactive molecules targeting various enzymes and receptors.

Recent scientific literature highlights growing interest in triazole-containing compounds like 2138514-39-1, particularly in the context of kinase inhibition and antimicrobial research. The compound's structural features suggest potential applications in developing treatments for inflammatory conditions, metabolic disorders, and certain infectious diseases. Researchers are particularly intrigued by the possibility of using this scaffold to create selective kinase inhibitors, given the importance of protein kinases in cellular signaling pathways and their relevance to numerous disease states.

The synthesis of 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine typically involves multi-step organic transformations, often employing click chemistry approaches for the triazole formation. The 2-ethylcyclopropyl moiety presents interesting synthetic challenges, requiring careful control of stereochemistry during the cyclopropanation steps. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize the production of this compound and its analogs.

From a physicochemical perspective, CAS 2138514-39-1 exhibits properties that are favorable for drug discovery applications. The compound demonstrates moderate solubility in common organic solvents, with calculated logP values suggesting reasonable membrane permeability. These characteristics, combined with its molecular weight and hydrogen bond donor/acceptor count, position it favorably within the chemical space typically associated with orally bioavailable small molecule drugs.

The pharmaceutical industry's growing focus on heterocyclic compounds has increased demand for specialized building blocks like 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine. Market analysis indicates steady growth in the segment of triazole derivatives, driven by their versatility in medicinal chemistry and their presence in several clinically approved drugs. Suppliers of fine chemicals have noted particular interest from research institutions and pharmaceutical companies engaged in kinase inhibitor development and anti-infective research.

Quality control and characterization of 2138514-39-1 require advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly employed to assess purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for structural confirmation. The compound's stability under various storage conditions has been investigated, with recommendations typically including protection from light and moisture at controlled temperatures.

In the context of current research trends, 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine aligns with several hot topics in medicinal chemistry. These include the development of targeted protein degraders, allosteric kinase inhibitors, and immune-modulating small molecules. The compound's structural features make it a potential candidate for incorporation into proteolysis targeting chimeras (PROTACs) or other bifunctional molecules designed to manipulate protein levels within cells.

Safety considerations for handling CAS 2138514-39-1 follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its status as a research chemical, appropriate precautions including the use of personal protective equipment and proper ventilation are recommended. Researchers are advised to consult safety data sheets and conduct proper risk assessments before working with this material.

The intellectual property landscape surrounding 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine reflects its potential value in drug discovery. Patent literature reveals several applications claiming related structures, particularly in the areas of kinase inhibition and anti-inflammatory applications. This patent activity underscores the pharmaceutical industry's recognition of the compound's utility as a starting point for medicinal chemistry optimization campaigns.

Future research directions for 2138514-39-1 and its analogs may explore structure-activity relationships through systematic modification of its various substituents. Particular attention might be paid to the effects of altering the ethylcyclopropyl group or modifying the pyrazole substitution pattern. Such studies could lead to improved biological activity profiles and better understanding of the compound's pharmacophore requirements.

For researchers seeking to work with 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine, several commercial suppliers offer the compound in various quantities and purity grades. Procurement typically requires documentation of legitimate research purposes, in compliance with international chemical commerce regulations. Pricing varies depending on scale and purity specifications, with custom synthesis options available for specialized derivatives.

In conclusion, CAS 2138514-39-1 represents an interesting and versatile chemical entity with significant potential in pharmaceutical research. Its unique combination of structural features positions it as a valuable scaffold for medicinal chemistry exploration, particularly in areas requiring heterocyclic diversity and targeted molecular interactions. As research into triazole-containing therapeutics continues to expand, compounds like 1-(2-ethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine will likely play increasingly important roles in drug discovery efforts targeting a wide range of therapeutic areas.